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Compound of Interest

Compound Name: Hexamethylpropanediamide

Cat. No.: B15475040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and disposal protocols

for Hexamethylpropanediamide, also commonly referred to as Hexamethylenediamine. The

information is intended to support laboratory safety and ensure the proper management of this

chemical in a research and development setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Hexamethylenediamine is provided

in the table below. This information is critical for understanding its behavior under various

laboratory conditions.

Property Value

Melting Point 42 - 45 °C (108 - 113 °F)

Flash Point 144 °C (291.2 °F)

Density 0.89 g/cm³ at 25 °C (77 °F)

Autoignition Temperature >500 °C

Toxicological Data
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Hexamethylenediamine is moderately toxic and presents several health hazards. The following

table summarizes acute toxicity data.

Route of Exposure Species LD50/LC50 Value

Oral Rat 750 mg/kg

Dermal Rabbit 1110 mg/kg

Oral Guinea Pig 1600 mg/kg

Dermal Rabbit 2600 mg/kg

Note on Experimental Protocols: The provided LD50 values are standard measures of acute

toxicity. While the specific experimental details for these cited values are not provided in the

source documents, they are typically determined following standardized guidelines from

organizations such as the Organisation for Economic Co-operation and Development (OECD).

For example, OECD Test Guideline 401 (Acute Oral Toxicity) and 402 (Acute Dermal Toxicity)

outline methodologies involving the administration of the substance to animals at various dose

levels to determine the lethal dose for 50% of the test population. These protocols involve

specific details regarding animal species, age, weight, housing conditions, dose preparation

and administration, observation periods, and pathological examinations.

Hazard Identification and Classification
Hexamethylenediamine is classified as a hazardous substance with multiple risk factors.
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Hazard Classification Category Hazard Statement

Flammable Liquids Category 4 Combustible liquid.

Acute Oral Toxicity Category 4 Harmful if swallowed.

Acute Dermal Toxicity Category 4 Harmful in contact with skin.

Skin Corrosion/Irritation Category 1B
Causes severe skin burns and

eye damage.

Serious Eye Damage/Eye

Irritation
Category 1 Causes serious eye damage.

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

System)

May cause respiratory

irritation.

Germ Cell Mutagenicity Category 1B May cause genetic defects.

Carcinogenicity Category 1B May cause cancer.

Safety and Handling Protocols
Proper handling of Hexamethylenediamine is crucial to minimize exposure and ensure a safe

working environment.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific tasks

being performed. The following PPE is generally recommended:

Eye and Face Protection: Safety goggles, chemical-resistant glasses, or a face shield should

be worn to protect against splashes and sprays.

Skin and Body Protection: A lab coat, coveralls, or a chemical-resistant suit should be worn.

An apron may also be necessary to protect against splashes.

Hand Protection: Chemical-resistant gloves are required. The type of glove material should

be selected based on the specific chemical hazard and potential for physical damage like

cuts or abrasions.
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Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhaling

dust or vapors, a NIOSH-approved respirator should be used.

Foot Protection: Closed-toe shoes or chemical-resistant boots are necessary to protect

against spills.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area, preferably under a chemical

fume hood, to keep airborne concentrations below exposure limits.

Safety Showers and Eyewash Stations: Ensure that eyewash stations and safety showers

are readily accessible in the work area.

General Handling Workflow
The following diagram illustrates a general workflow for the safe handling of

Hexamethylenediamine.
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Preparation

Handling

Post-Handling

Assess Risks

Select PPE

Verify Ventilation

Prepare Work Area

Dispense Chemical

Perform Experiment

Decontaminate Work Area

Dispose of Waste

Remove & Clean PPE

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15475040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation Skin Contact Eye Contact Ingestion

Exposure

Inhalation Skin Contact Eye Contact IngestionMove to Fresh Air

Administer Oxygen if Needed

Seek Medical Attention

Remove Contaminated Clothing

Flush with Water for 15-20 mins

Seek Medical Attention Rinse with Water for 15-20 mins

Remove Contact Lenses if Possible

Seek Immediate Medical Attention

Rinse Mouth

Do NOT Induce Vomiting

Seek Immediate Medical Attention 
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Spill Occurs

Evacuate Area

Don PPE

Contain Spill

Clean Up Spill

Decontaminate Area

Dispose of Waste

Report Incident

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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